Methyl 3-benzyl-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate

Specification

• CAS No.: 310448-89-6
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.37
• IUPAC Name: methyl 3-benzyl-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxylate
• Standard InChI: InChI=1S/C17H14N2O3S/c1-22-16(21)12-7-8-13-14(9-12)18-17(23)19(15(13)20)10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,23)
• Standard InChI Key: XXYDXJYQWAUGQW-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=S)N2)CC3=CC=CC=C3

Introduction

Methyl 3-benzyl-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate is a complex organic compound belonging to the quinazoline family. This compound has garnered significant interest due to its potential pharmacological applications, particularly in drug discovery and development. It is classified as a thioether due to the presence of a mercapto group (-SH) and contains a carboxylate functional group, contributing to its acidic properties.

Synthesis and Chemical Reactions

The synthesis of Methyl 3-benzyl-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate involves multi-step organic reactions. Specific reaction conditions, such as temperature, solvent choice, and catalysts, play crucial roles in optimizing yield and purity. For example, the use of bases like potassium carbonate can facilitate the formation of the carboxylate group during synthesis.

Pharmacological Applications

Pharmacological evaluations have demonstrated that derivatives of this compound exhibit varying degrees of inhibitory activity against targets such as vascular endothelial growth factor receptor 2 (VEGFR-2) and c-Met kinase. This suggests potential therapeutic applications in cancer and other diseases where these pathways are involved.

Spectral Characteristics

The compound's molecular structure can be analyzed using techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. These methods provide valuable insights into its chemical behavior and structural properties.

Methyl 3-[(2-chlorophenyl)methyl]-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylate

• Molecular Formula: C17H13ClN2O3S

• Molecular Weight: 360.8 g/mol

• Synonyms: Includes methyl 3-(2-chlorobenzyl)-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate.

Methyl 3-allyl-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate

• Molecular Formula: C13H12N2O3S

• Molecular Weight: 276.31 g/mol

• Synonyms: Includes methyl 4-oxo-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylate.

Data Table: Comparison of Quinazoline Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Synonyms
Methyl 3-benzyl-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate	C17H14N2O3S	318.37 / 326.37	-
Methyl 3-[(2-chlorophenyl)methyl]-4-oxo-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylate	C17H13ClN2O3S	360.8	methyl 3-(2-chlorobenzyl)-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate
Methyl 3-allyl-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate	C13H12N2O3S	276.31	methyl 4-oxo-3-(prop-2-en-1-yl)-2-sulfanyl-3,4-dihydroquinazoline-7-carboxylate